Cas no 20173-12-0 (N-(3-pyridinylmethyl)-1-butanamine hydrochloride)

N-(3-pyridinylmethyl)-1-butanamine hydrochloride Chemical and Physical Properties
Names and Identifiers
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- N-(Pyridin-3-ylmethyl)butan-1-amine
- 3-Pyridylmethyl-N-n-butylamin
- butyl-pyridin-3-ylmethyl-amine
- N-(3-pyridinylmethyl)-1-butanamine(SALTDATA: HCl)
- N-Butyl-3-aminomethylpyridin
- BBL000304
- N-(3-PYRIDINYLMETHYL)-1-BUTANAMINE
- N-(3-Pyridinylmethyl)-1-butaneamine
- N-BUTYL-3-PYRIDYLMETHYLAMINE
- SCHEMBL2711100
- 20173-12-0
- VS-00555
- EN300-169082
- STK513433
- DTXSID00405990
- G72494
- butyl[(pyridin-3-yl)methyl]amine
- CHEMBL2286835
- AKOS000234679
- N-(3-Pyridylmethyl)butan-1-amine
- MFCD07409906
- N-(3-pyridinylmethyl)-1-butanamine hydrochloride
-
- MDL: MFCD07409906
- Inchi: InChI=1S/C10H16N2/c1-2-3-6-11-8-10-5-4-7-12-9-10/h4-5,7,9,11H,2-3,6,8H2,1H3
- InChI Key: VWXAXLILGBPMJP-UHFFFAOYSA-N
- SMILES: CCCCNCC1=CN=CC=C1
Computed Properties
- Exact Mass: 164.13100
- Monoisotopic Mass: 164.131348519g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 5
- Complexity: 104
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 24.9Ų
- XLogP3: 1.3
Experimental Properties
- PSA: 24.92000
- LogP: 2.36220
N-(3-pyridinylmethyl)-1-butanamine hydrochloride Security Information
- Signal Word:warning
- Hazard Statement: H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
N-(3-pyridinylmethyl)-1-butanamine hydrochloride Customs Data
- HS CODE:2933399090
- Customs Data:
China Customs Code:
2933399090Overview:
2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
N-(3-pyridinylmethyl)-1-butanamine hydrochloride Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-169082-0.25g |
butyl[(pyridin-3-yl)methyl]amine |
20173-12-0 | 0.25g |
$381.0 | 2023-09-20 | ||
TRC | B488770-500mg |
N-(3-pyridinylmethyl)-1-butanamine hydrochloride |
20173-12-0 | 500mg |
$ 80.00 | 2022-06-07 | ||
Enamine | EN300-169082-10.0g |
butyl[(pyridin-3-yl)methyl]amine |
20173-12-0 | 10g |
$352.0 | 2023-06-04 | ||
Enamine | EN300-169082-5.0g |
butyl[(pyridin-3-yl)methyl]amine |
20173-12-0 | 5g |
$194.0 | 2023-06-04 | ||
Chemenu | CM282346-1g |
N-(Pyridin-3-ylmethyl)butan-1-amine |
20173-12-0 | 95% | 1g |
$212 | 2022-06-12 | |
Enamine | EN300-169082-0.05g |
butyl[(pyridin-3-yl)methyl]amine |
20173-12-0 | 0.05g |
$348.0 | 2023-09-20 | ||
Enamine | EN300-169082-1.0g |
butyl[(pyridin-3-yl)methyl]amine |
20173-12-0 | 1g |
$68.0 | 2023-06-04 | ||
Enamine | EN300-169082-0.5g |
butyl[(pyridin-3-yl)methyl]amine |
20173-12-0 | 0.5g |
$397.0 | 2023-09-20 | ||
Enamine | EN300-169082-2.5g |
butyl[(pyridin-3-yl)methyl]amine |
20173-12-0 | 2.5g |
$810.0 | 2023-09-20 | ||
TRC | B488770-50mg |
N-(3-pyridinylmethyl)-1-butanamine hydrochloride |
20173-12-0 | 50mg |
$ 50.00 | 2022-06-07 |
N-(3-pyridinylmethyl)-1-butanamine hydrochloride Related Literature
-
Jia Deng,Li-Ping Mo,Fei-Yang Zhao,Lan-Lan Hou,Li Yang,Zhan-Hui Zhang Green Chem. 2011 13 2576
Additional information on N-(3-pyridinylmethyl)-1-butanamine hydrochloride
Comprehensive Overview of N-(3-pyridinylmethyl)-1-butanamine hydrochloride (CAS No. 20173-12-0)
N-(3-pyridinylmethyl)-1-butanamine hydrochloride (CAS No. 20173-12-0) is a specialized organic compound with a molecular structure that combines a pyridine ring and a butylamine chain. This compound has garnered attention in pharmaceutical and biochemical research due to its potential applications in drug development and molecular interactions. The presence of the pyridine moiety and the hydrochloride salt form enhances its solubility and stability, making it a valuable intermediate in synthetic chemistry.
In recent years, researchers have explored the role of N-(3-pyridinylmethyl)-1-butanamine hydrochloride in modulating biological pathways. Its structural similarity to nicotinic analogs has led to investigations into its potential effects on neurotransmitter systems. This aligns with current trends in neuroscience and central nervous system (CNS) drug discovery, where compounds with pyridine-based scaffolds are increasingly studied for their therapeutic potential. The compound's CAS No. 20173-12-0 is frequently searched in academic databases, reflecting its relevance in cutting-edge research.
The synthesis of N-(3-pyridinylmethyl)-1-butanamine hydrochloride involves multi-step organic reactions, including reductive amination and salt formation. Its purity and characterization are critical for reproducibility in studies, a topic often queried in scientific forums and patent literature. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to verify its identity, addressing a common question among synthetic chemists about quality control.
From an industrial perspective, this compound is utilized in high-throughput screening and medicinal chemistry projects. Its structure-activity relationship (SAR) is of particular interest to researchers optimizing lead compounds for GPCR targets or enzyme inhibitors. The demand for such intermediates has risen alongside advancements in AI-driven drug design, where computational models predict interactions involving pyridine derivatives.
Environmental and safety profiles of CAS No. 20173-12-0 are also frequently discussed. While not classified as hazardous, proper handling protocols are emphasized in Material Safety Data Sheets (MSDS), a detail often sought by laboratory personnel. The compound's stability under various storage conditions is another practical consideration for users.
In summary, N-(3-pyridinylmethyl)-1-butanamine hydrochloride represents a versatile building block in modern chemistry. Its applications span pharmaceutical R&D, neuroscience, and chemical biology, making it a subject of ongoing exploration. As interest grows in small-molecule therapeutics and precision medicine, this compound's role is likely to expand further.
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